(2Z)-6-[(3,4-dichlorobenzyl)oxy]-2-(2,4,5-trimethoxybenzylidene)-1-benzofuran-3(2H)-one

• Molecular Formula: C25H20Cl2O6
• Molecular Weight: 487.3 g/mol
• IUPAC Name: (2Z)-6-[(3,4-dichlorophenyl)methoxy]-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C25H20Cl2O6/c1-29-20-12-23(31-3)22(30-2)9-15(20)10-24-25(28)17-6-5-16(11-21(17)33-24)32-13-14-4-7-18(26)19(27)8-14/h4-12H,13H2,1-3H3/b24-10-
• InChI Key: UQRJKMSGFTZONK-VROXFSQNSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC4=CC(=C(C=C4)Cl)Cl)OC)OC
• Canonical SMILES: COC1=CC(=C(C=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OCC4=CC(=C(C=C4)Cl)Cl)OC)OC

Description

The compound (2Z)-6-[(3,4-dichlorobenzyl)oxy]-2-(2,4,5-trimethoxybenzylidene)-1-benzofuran-3(2H)-one is a benzofuran-3-one derivative characterized by a Z-configuration at the benzylidene double bond. Its structure includes a 3,4-dichlorobenzyloxy substituent at position 6 of the benzofuran core and a 2,4,5-trimethoxybenzylidene group at position 2.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a family of benzofuran derivatives with modifications at positions 2 and 4. Below is a comparative analysis with two closely related analogs from the literature:

Structural Comparison

Compound Name	Substituent at Position 6	Substituent at Position 2	Molecular Weight (g/mol)	LogP (Estimated)
Target Compound: (2Z)-6-[(3,4-Dichlorobenzyl)oxy]-2-(2,4,5-trimethoxybenzylidene)-benzofuran-3-one	3,4-Dichlorobenzyloxy	2,4,5-Trimethoxybenzylidene	~535.3	~4.8
[(2Z)-2-[(3,4-Dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,4,5-trimethoxybenzoate	3,4,5-Trimethoxybenzoate ester	3,4-Dimethoxybenzylidene	~532.5	~3.9
(2Z)-2-[(E)-3-(2-Methoxyphenyl)prop-2-enylidene]-3-oxo-benzofuran-6-yl 3,4,5-trimethoxybenzoate	3,4,5-Trimethoxybenzoate ester	(E)-3-(2-Methoxyphenyl)prop-2-enylidene	~528.5	~3.7

Key Observations :

• Substituent Effects : The target compound’s 3,4-dichlorobenzyloxy group significantly increases lipophilicity (LogP ~4.8) compared to the methoxy-rich analogs (LogP ~3.7–3.9) . Chlorine atoms enhance membrane permeability but may reduce aqueous solubility.
• Stereoelectronic Properties : The Z-configuration at the benzylidene double bond is conserved across all compounds, suggesting similar geometric constraints for target interactions.